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Compound of Interest

Compound Name: 2-keto-L-Gulonic acid

Cat. No.: B1144789 Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for the handling of 2-keto-L-Gulonic acid, a key intermediate in the synthesis of

Vitamin C. Adherence to these procedures will minimize risks and ensure proper disposal,

fostering a secure and efficient workflow.

Hazard Identification and Personal Protective
Equipment (PPE)
2-keto-L-Gulonic acid is classified as a substance that can cause skin irritation, serious eye

irritation, and may cause respiratory irritation[1][2]. Therefore, stringent adherence to PPE

protocols is mandatory.

Summary of Personal Protective Equipment (PPE) Requirements
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PPE Category Specification Standard Compliance

Eye/Face Protection
Tightly fitting safety goggles

with side-shields.

EN 166 (EU) or NIOSH (US)[1]

[2][3].

Skin Protection

Chemical-resistant gloves

(impervious) and fire/flame

resistant and impervious

clothing.

EU Directive 89/686/EEC and

EN 374 for gloves[1][3].

Respiratory Protection

A full-face respirator is required

if exposure limits are exceeded

or if irritation or other

symptoms are experienced. A

dust respirator should be used

when handling the powder

form[1][3][4].

NIOSH/MSHA or European

Standard EN 149 approved[5].

Note: Always inspect gloves prior to use and wash hands thoroughly after handling[1][2].

Facilities should be equipped with an eyewash station and a safety shower[5].

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling 2-keto-L-Gulonic acid is crucial to prevent exposure and

contamination.

1. Preparation:

Ensure work is conducted in a well-ventilated area, preferably within a chemical fume

hood[1][5].

Assemble all necessary PPE as detailed in the table above.

Have spill cleanup materials readily available.

2. Handling the Solid Form:
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Minimize the generation of dust when weighing or transferring the powder[5].

Use non-sparking tools to avoid ignition sources[1].

Keep the container tightly closed when not in use[5].

3. Creating Solutions:

When dissolving the solid, slowly add the powder to the solvent to avoid splashing.

Handle the solution with the same precautions as the solid form, paying close attention to

prevent skin and eye contact.

4. In Case of Exposure:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention[5].

Skin Contact: Remove contaminated clothing and flush skin with plenty of water for at least

15 minutes. Seek medical attention if irritation occurs[2][5].

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention[5].

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention[5].

Disposal Plan: Managing 2-keto-L-Gulonic Acid
Waste
Proper disposal is a critical step in the chemical handling lifecycle to prevent environmental

contamination.

1. Waste Collection:

Collect all waste material, including unused product and contaminated disposables (e.g.,

gloves, wipes), in a suitable, labeled, and closed container[1][2].
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2. Disposal Method:

The recommended disposal method is through a licensed chemical destruction plant or by

controlled incineration with flue gas scrubbing[1].

Do not discharge into sewer systems or contaminate water, foodstuffs, or feed[1].

Always adhere to all federal, state, and local environmental regulations regarding chemical

waste disposal[4].

Quantitative Data
At present, there are no established occupational exposure limit values for 2-keto-L-Gulonic
acid[2][3]. Therefore, it is imperative to handle this chemical with the engineering controls and

personal protective equipment outlined to minimize any potential for exposure.

Parameter Value

Occupational Exposure Limit (OEL) No data available

Biological Limit Values No data available

Experimental Workflow
The following diagram illustrates the logical workflow for the safe handling and disposal of 2-
keto-L-Gulonic acid.
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Caption: Workflow for Safe Handling and Disposal of 2-keto-L-Gulonic Acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemicalbook.com [chemicalbook.com]

2. echemi.com [echemi.com]

3. echemi.com [echemi.com]

4. tcichemicals.com [tcichemicals.com]

5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]

To cite this document: BenchChem. [Safeguarding Your Research: A Comprehensive Guide
to Handling 2-keto-L-Gulonic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1144789#personal-protective-equipment-for-
handling-2-keto-l-gulonic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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